Cas no 953178-74-0 (methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate)

• Product Name: methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate
• CAS No: 953178-74-0
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6242404
• PubChem ID: 16866587
• Update Time: 2025-07-20

methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate
• AKOS024651556
• 953178-74-0
• CCG-287422
• methyl 2-(((5-phenylisoxazol-3-yl)methyl)carbamoyl)benzoate
• methyl 2-{[(5-phenyl-1,2-oxazol-3-yl)methyl]carbamoyl}benzoate
• F2493-0128
• methyl 2-[(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl]benzoate

• Inchi： 1S/C19H16N2O4/c1-24-19(23)16-10-6-5-9-15(16)18(22)20-12-14-11-17(25-21-14)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,20,22)
• InChI Key： POURBUUMYVJRMQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(CNC(C2C=CC=CC=2C(=O)OC)=O)=N1

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.4Ų

Additional information on methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate

Recent Advances in the Study of Methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate (CAS: 953178-74-0)

Methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate (CAS: 953178-74-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its pharmacological properties and potential clinical relevance.

The compound belongs to a class of molecules known as oxazole derivatives, which are characterized by a five-membered heterocyclic ring containing oxygen and nitrogen atoms. Oxazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate, in particular, has shown promise as a modulator of specific biological pathways, making it a candidate for further investigation in targeted therapies.

Recent synthetic approaches to this compound have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry techniques, such as microwave-assisted synthesis and solvent-free reactions, have been employed to achieve these goals. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the compound's molecular architecture, providing a foundation for structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated that methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate exhibits notable activity against certain cancer cell lines, with mechanisms of action involving inhibition of key enzymes and disruption of cellular signaling pathways. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. Preliminary results suggest favorable bioavailability and low toxicity, although further studies are needed to confirm these findings.

The compound's potential applications extend beyond oncology. Recent research has explored its utility in treating inflammatory and infectious diseases, with promising results in preclinical models. For instance, it has shown efficacy in reducing cytokine production and bacterial growth, respectively. These findings underscore the versatility of methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate and its potential to address unmet medical needs.

Despite these advancements, challenges remain in the development of this compound. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed before clinical trials can commence. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into viable therapeutics.

In conclusion, methyl 2-{(5-phenyl-1,2-oxazol-3-yl)methylcarbamoyl}benzoate (CAS: 953178-74-0) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable subject of study, with potential applications in multiple therapeutic areas. Continued investigation and collaboration will be crucial to unlocking its full potential and bringing it closer to clinical use.